Cas no 2385171-68-4 (Benzenemethanol, 3-​bromo-​5-​chloro-​4-​ethoxy-)

• Product Name: Benzenemethanol, 3-​bromo-​5-​chloro-​4-​ethoxy-
• CAS No: 2385171-68-4
• MF: C₉H₁₀BrClO₂
• MW: 265.53
• CID: 5076855
• Update Time: 2026-03-01

Benzenemethanol, 3-​bromo-​5-​chloro-​4-​ethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-​bromo-​5-​chloro-​4-​ethoxy-

• Inchi： 1S/C9H10BrClO2/c1-2-13-9-7(10)3-6(5-12)4-8(9)11/h3-4,12H,2,5H2,1H3
• InChI Key： AXMRSYZFCXNZRL-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC(CO)=CC(Br)=C1OCC

Additional information on Benzenemethanol, 3-​bromo-​5-​chloro-​4-​ethoxy-

Comprehensive Overview of Benzenemethanol, 3-bromo-5-chloro-4-ethoxy- (CAS No. 2385171-68-4)

Benzenemethanol, 3-bromo-5-chloro-4-ethoxy- (CAS No. 2385171-68-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique bromo, chloro, and ethoxy substituents, offers a versatile scaffold for synthesizing more complex molecules. Its molecular structure, which includes a benzene ring with multiple functional groups, makes it a valuable intermediate in organic synthesis. Researchers and industries are increasingly exploring its potential due to its reactivity and adaptability in various chemical reactions.

In recent years, the demand for halogenated benzenemethanol derivatives like 3-bromo-5-chloro-4-ethoxy-benzenemethanol has surged, driven by their applications in drug discovery and material engineering. The compound's ability to act as a building block for pharmaceutical intermediates has made it a focal point in the development of new therapeutic agents. For instance, its bromo and chloro groups are often leveraged in cross-coupling reactions, which are pivotal in creating bioactive molecules. Additionally, the ethoxy group enhances solubility and stability, making it suitable for formulations requiring controlled release or targeted delivery.

The synthesis of Benzenemethanol, 3-bromo-5-chloro-4-ethoxy- involves multi-step organic reactions, including halogenation and etherification. Advanced techniques such as microwave-assisted synthesis and catalyzed coupling reactions have been employed to improve yield and purity. These methods align with the growing trend toward green chemistry, as researchers seek to minimize waste and reduce energy consumption. The compound's CAS No. 2385171-68-4 serves as a unique identifier in chemical databases, facilitating its traceability and regulatory compliance in global markets.

From an industrial perspective, 3-bromo-5-chloro-4-ethoxy-benzenemethanol is often utilized in the production of specialty chemicals and high-performance materials. Its incorporation into polymers and coatings has been explored to enhance properties such as thermal stability and chemical resistance. Moreover, the agrochemical sector has shown interest in this compound for developing novel pesticides and herbicides, where its halogenated structure contributes to efficacy and environmental persistence.

One of the most frequently searched questions related to this compound is: "What are the applications of 3-bromo-5-chloro-4-ethoxy-benzenemethanol in drug discovery?" The answer lies in its role as a key intermediate for synthesizing active pharmaceutical ingredients (APIs). Its structural features enable the introduction of diverse functional groups, which is critical for optimizing drug potency and pharmacokinetics. Another trending query is: "How does the ethoxy group influence the reactivity of halogenated benzenemethanol?" The ethoxy substituent not only modulates electronic effects but also improves solubility, which is essential for bioavailability in medicinal chemistry.

In the context of sustainability, the production and use of Benzenemethanol, 3-bromo-5-chloro-4-ethoxy- are being scrutinized for their environmental impact. Innovations in catalytic processes and biodegradable derivatives are emerging as solutions to address these concerns. Furthermore, regulatory bodies are increasingly focusing on the safe handling and disposal of halogenated compounds, prompting industries to adopt eco-friendly alternatives where feasible.

To summarize, Benzenemethanol, 3-bromo-5-chloro-4-ethoxy- (CAS No. 2385171-68-4) is a multifaceted compound with broad applications across scientific and industrial domains. Its unique combination of halogen and alkoxy functionalities positions it as a valuable asset in modern chemistry. As research continues to uncover new uses and synthetic pathways, this compound is poised to play an even greater role in advancing technology and improving human health.